1-(3-(Difluoromethoxy)-2-nitrophenyl)propan-1-one
Description
1-(3-(Difluoromethoxy)-2-nitrophenyl)propan-1-one is a synthetic organic compound featuring a propan-1-one backbone attached to a phenyl ring substituted with a difluoromethoxy group at the 3-position and a nitro group at the 2-position. Its molecular formula is C₁₀H₉F₂NO₄, with a molecular weight of 253.18 g/mol (inferred from structural analogs in ). This compound is structurally related to chalcones and nitroaromatic pharmacophores, which are known for diverse applications in medicinal chemistry and materials science.
Properties
Molecular Formula |
C10H9F2NO4 |
|---|---|
Molecular Weight |
245.18 g/mol |
IUPAC Name |
1-[3-(difluoromethoxy)-2-nitrophenyl]propan-1-one |
InChI |
InChI=1S/C10H9F2NO4/c1-2-7(14)6-4-3-5-8(17-10(11)12)9(6)13(15)16/h3-5,10H,2H2,1H3 |
InChI Key |
SCBPDYYNYGJARZ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1=C(C(=CC=C1)OC(F)F)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural Insights :
- Bulkier substituents (e.g., benzofuran, indole) reduce solubility but may improve binding specificity in biological targets.
- The difluoromethoxy group in the target compound offers greater metabolic stability compared to methoxy (-OCH₃) due to reduced susceptibility to oxidative demethylation.
Physicochemical Properties
- Melting Points: Compounds with nitro groups and rigid substituents (e.g., indole, benzofuran) exhibit higher melting points (139–200 °C), whereas analogs with flexible chains (e.g., 3,5-dimethoxyphenyl) remain oils. The target compound’s melting point is expected to fall within 100–150 °C, similar to nitropropanones with moderate substituent bulk.
- Lipophilicity : The difluoromethoxy group increases lipophilicity (logP ≈ 2.5–3.0) compared to methoxy analogs (logP ≈ 1.5–2.0), enhancing membrane permeability.
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